1-(2-Fluoroethoxy)-2-nitrobenzene
Overview
Description
Scientific Research Applications
Synthesis and Structural Analysis
- 1-(2-Fluoroethoxy)-2-nitrobenzene derivatives have been synthesized and characterized through various methods. For instance, the synthesis of 1-Fluoro-2,5-dimethoxy-4-nitrobenzene, a related compound, was achieved with a 90% yield, and its structure was confirmed by X-ray crystallography and other analytical techniques (Sweeney, McArdle, & Aldabbagh, 2018).
Intermediate in Pharmaceutical Synthesis
- Compounds similar to 1-(2-Fluoroethoxy)-2-nitrobenzene are used as intermediates in pharmaceutical synthesis. For example, 1-(2-Bromoethoxy)-4-nitrobenzene is an intermediate for dofetilide, a medication for treating arrhythmia (Zhai Guang-xin, 2006).
Applications in PET Imaging
- Fluoroethoxy groups, as part of radiotracers, are crucial in positron emission tomography (PET) imaging. A study demonstrated the use of 2-[(18)F]fluoroethanol, which contains a fluoroethoxy group, as a nucleophile in the synthesis of PET tracers (Pan et al., 2013).
Electron Attachment Studies
- The electron attachment properties of nitrobenzene derivatives, including fluoro-nitrobenzene compounds, have been investigated to understand their electronic structures and reactivity (Asfandiarov et al., 2007).
Environmental Remediation
- Nitrobenzene derivatives, like 1-(2-Fluoroethoxy)-2-nitrobenzene, may be reduced by zero-valent iron, a process relevant in environmental remediation for treating groundwater contaminants (Agrawal & Tratnyek, 1996).
Interaction Studies in Supramolecular Chemistry
- Studies on metal fluorides forming strong hydrogen and halogen bonds involve compounds like fluoro-nitrobenzenes, which are critical in understanding intermolecular interactions in supramolecular chemistry and crystal engineering (Libri et al., 2008).
Analytical Chemistry Applications
- Fluoronitrobenzene derivatives are used in the analysis of semi-volatile compounds in environmental samples, utilizing techniques like solid-phase microextraction (Horng & Huang, 1994).
Safety And Hazards
Future Directions
properties
IUPAC Name |
1-(2-fluoroethoxy)-2-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO3/c9-5-6-13-8-4-2-1-3-7(8)10(11)12/h1-4H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZCYDTZLMSRNOQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])OCCF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60567664 |
Source
|
| Record name | 1-(2-Fluoroethoxy)-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60567664 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Fluoroethoxy)-2-nitrobenzene | |
CAS RN |
132838-18-7 |
Source
|
| Record name | 1-(2-Fluoroethoxy)-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60567664 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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